Cas no 851805-50-0 (1-(5-bromofuran-2-carbonyl)-2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole)

1-(5-Bromofuran-2-carbonyl)-2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole is a heterocyclic compound featuring a brominated furan ring linked to a dihydroimidazole core via a carbonyl group, with a 4-methylbenzylthio substituent. This structure suggests potential utility in medicinal chemistry and organic synthesis, particularly as a versatile intermediate for constructing more complex molecules. The bromine atom offers a reactive site for further functionalization, while the thioether and imidazole moieties may confer binding affinity in biologically active systems. Its well-defined molecular framework makes it suitable for structure-activity relationship studies or as a precursor in pharmaceutical research. The compound’s stability and synthetic accessibility enhance its practicality for exploratory applications.
1-(5-bromofuran-2-carbonyl)-2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole structure
851805-50-0 structure
Product name:1-(5-bromofuran-2-carbonyl)-2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
CAS No:851805-50-0
MF:C16H15BrN2O2S
MW:379.271501779556
CID:6315639
PubChem ID:3481187

1-(5-bromofuran-2-carbonyl)-2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 1-(5-bromofuran-2-carbonyl)-2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
    • F0630-1283
    • (5-bromofuran-2-yl)-[2-[(4-methylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
    • EU-0092900
    • 851805-50-0
    • (5-bromofuran-2-yl)(2-((4-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone
    • AKOS024589205
    • 1-(5-bromofuran-2-carbonyl)-2-{[(4-methylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
    • Inchi: 1S/C16H15BrN2O2S/c1-11-2-4-12(5-3-11)10-22-16-18-8-9-19(16)15(20)13-6-7-14(17)21-13/h2-7H,8-10H2,1H3
    • InChI Key: QFFUKJJCAOHOBE-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(N2C(=NCC2)SCC2C=CC(C)=CC=2)=O)O1

Computed Properties

  • Exact Mass: 378.00376g/mol
  • Monoisotopic Mass: 378.00376g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 438
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.1Ų
  • XLogP3: 4.1

1-(5-bromofuran-2-carbonyl)-2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0630-1283-4mg
1-(5-bromofuran-2-carbonyl)-2-{[(4-methylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
851805-50-0 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0630-1283-75mg
1-(5-bromofuran-2-carbonyl)-2-{[(4-methylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
851805-50-0 90%+
75mg
$208.0 2023-05-17
Life Chemicals
F0630-1283-30mg
1-(5-bromofuran-2-carbonyl)-2-{[(4-methylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
851805-50-0 90%+
30mg
$119.0 2023-05-17
Life Chemicals
F0630-1283-100mg
1-(5-bromofuran-2-carbonyl)-2-{[(4-methylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
851805-50-0 90%+
100mg
$248.0 2023-05-17
Life Chemicals
F0630-1283-10mg
1-(5-bromofuran-2-carbonyl)-2-{[(4-methylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
851805-50-0 90%+
10mg
$79.0 2023-05-17
Life Chemicals
F0630-1283-5mg
1-(5-bromofuran-2-carbonyl)-2-{[(4-methylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
851805-50-0 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0630-1283-10μmol
1-(5-bromofuran-2-carbonyl)-2-{[(4-methylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
851805-50-0 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0630-1283-3mg
1-(5-bromofuran-2-carbonyl)-2-{[(4-methylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
851805-50-0 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0630-1283-20μmol
1-(5-bromofuran-2-carbonyl)-2-{[(4-methylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
851805-50-0 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0630-1283-25mg
1-(5-bromofuran-2-carbonyl)-2-{[(4-methylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
851805-50-0 90%+
25mg
$109.0 2023-05-17

1-(5-bromofuran-2-carbonyl)-2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Related Literature

Additional information on 1-(5-bromofuran-2-carbonyl)-2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole

Compound CAS No. 851805-50-0: A Comprehensive Overview

The compound with CAS No. 851805-50-0, known as 1-(5-bromofuran-2-carbonyl)-2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery and development. The imidazole core, combined with the furan and methylsulfanyl substituents, contributes to its intriguing chemical properties and biological activity.

Recent studies have highlighted the importance of imidazole derivatives in modulating various biological pathways, particularly in the context of enzyme inhibition and receptor targeting. The presence of the 5-bromofuran-2-carbonyl group introduces a bromine atom, which can enhance the molecule's stability and bioavailability. Additionally, the (4-methylphenyl)methylsulfanyl substituent adds a hydrophobic moiety, potentially improving the compound's ability to cross cellular membranes and interact with target proteins.

One of the most promising aspects of this compound is its potential as a kinase inhibitor. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Preliminary research suggests that CAS No. 851805-50-0 exhibits selective inhibitory activity against specific kinases, making it a valuable lead compound for drug development.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The incorporation of the furan ring and the methylsulfanyl group requires precise control over reaction conditions to ensure high yields and purity. Researchers have employed strategies such as Suzuki coupling and nucleophilic substitution to construct the molecule's complex architecture.

In terms of pharmacokinetics, CAS No. 851805-50-0 has shown favorable properties in preclinical studies. Its lipophilicity, derived from the 4-methylphenyl group, enhances its absorption across biological barriers. Furthermore, its metabolic stability appears to be adequate, as evidenced by in vitro assays using liver microsomes from various species.

Another area of interest is the compound's potential as an antimicrobial agent. Recent findings indicate that certain imidazole derivatives possess potent activity against bacterial and fungal pathogens. The bromine atom in the furan ring may contribute to this activity by increasing the molecule's electron-withdrawing effects, thereby disrupting microbial cell membranes or inhibiting essential enzymes.

The structural versatility of CAS No. 851805-50-0 also makes it an attractive candidate for further modification through medicinal chemistry approaches. By altering substituents on the imidazole or furan rings, researchers can explore a wide range of biological activities and optimize the compound for specific therapeutic applications.

In conclusion, CAS No. 851805-50-0 represents a cutting-edge advancement in organic synthesis and drug discovery. Its unique combination of structural features positions it as a promising candidate for addressing unmet medical needs across multiple therapeutic areas. Continued research into its biological mechanisms and clinical potential will undoubtedly shed further light on its utility in modern medicine.

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